Iridium, isotope of mass 193

• IUPAC Name: iridium-193
• InChI: InChI=1S/Ir/i1+1
• InChI Key: GKOZUEZYRPOHIO-OUBTZVSYSA-N
• Canonical SMILES: [Ir]
• Isomeric SMILES: [193Ir]
• Molecular Formula: Ir
• DSSTOX Substance ID: DTXSID00930535
• Molecular Weight: 192.96292 g/mol
• CAS No.: 13967-67-4

Description

Iridium, isotope of mass 193 is a stable isotope of the element iridium, which is a member of the platinum group metals. It has an atomic number of 77 and a mass number of 193. Iridium is known for its high density, corrosion resistance, and ability to withstand high temperatures. This compound, in particular, is notable for its applications in various scientific fields due to its unique nuclear properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Iridium, isotope of mass 193 can be prepared through neutron capture processes involving iridium-192. This involves irradiating iridium-192 with neutrons in a nuclear reactor, leading to the formation of iridium-193 . The process can be represented as: [ \text{Ir-192} + \text{n} \rightarrow \text{Ir-193} ]

Industrial Production Methods: Industrial production of iridium-193 typically involves the use of high-flux nuclear reactors where iridium-192 is exposed to a neutron flux. The resulting iridium-193 is then separated and purified using various chemical processes, including solvent extraction and ion exchange .

Chemical Reactions Analysis

Oxidation States and Complex Formation

Iridium can form compounds with oxidation states ranging from -3 to +9, but +1, +2, +3, and +4 are the most common . Iridium readily forms complexes, and in these complexes, it typically exists in a low-spin state .

Common Oxidation States of Iridium

Oxidation State	Example
$-3$	$[Ir(CO)_3]^{3-}$
$-1$	$[Ir(CO)_3(PPh_3)]^1-$
$0$	$Ir_4(CO)_{12}$
$+1$	$IrCl(CO)(PPh_3)_2$
$+2$	$Ir(C_5H_5)_2$
$+3$	$IrCl_3$
$+4$	$IrO_2$
$+5$	$Ir_4F_{20}$
$+6$	$IrF_6$
$+7$	$[Ir(O_2)O_2]^+$
$+8$	$IrO_4$
$+9$	$[IrO_4]^+$

Reactions with Oxidants

Traditional oxidants such as halogens and oxygen can react with iridium, especially at higher temperatures . Iridium can also directly react with sulfur .

Chloride Complexes

Iridium forms chloride complexes, which are important in industrial and preparative chemistry . Hexachloroiridic (IV) acid ($H_2IrCl_6$) and its ammonium salt are common iridium compounds used in iridium purification and as precursors for other iridium compounds, as well as in the preparation of anode coatings .

The $IrCl_6^{2-}$ ion has a dark brown color and can be readily reduced to the lighter-colored $IrCl_6^{3-}$ and vice versa . Iridium trichloride ($IrCl_3$), can be obtained in anhydrous form by direct oxidation of iridium powder by chlorine at 650 °C, or in hydrated form by dissolving $Ir_2O_3$ in hydrochloric acid, and is often used as a starting material for the synthesis of other Ir(III) compounds . Potassium hexachloroiridate(III) ($K_3IrCl_6$) is also used as a starting material .

Organoiridium Chemistry

Organoiridium compounds, which contain iridium–carbon bonds, are significant in catalysis . For example, tetrairidium dodecacarbonyl ($Ir_4(CO)_{12}$) is a stable compound where each iridium atom is bonded to the other three, forming a tetrahedral cluster . Vaska's complex ($IrCl(CO)[P(C_6H_5)_3]_2$) facilitates oxidative addition reactions . Crabtree's catalyst is a homogeneous catalyst used for hydrogenation reactions . Iridium complexes have also played a vital role in the development of Carbon–hydrogen bond activation (C–H activation), which can functionalize traditionally unreactive hydrocarbons .

Scientific Research Applications

Medical Applications

Brachytherapy:
Iridium-193 is utilized in brachytherapy, a form of cancer treatment where radioactive sources are placed inside or near tumors. Its isotopes are favored for their ability to deliver localized radiation, minimizing damage to surrounding healthy tissues. Specifically, Iridium-192, produced from Iridium-191, is commonly used in this context. However, research has indicated potential for Iridium-193 in producing therapeutic radioisotopes like Platinum-195m, which could enhance treatment efficacy .

Anticancer Research:
Recent studies have explored the use of iridium complexes as anticancer agents. For instance, iridium(III) cyclopentadienyl complexes have shown promising cytotoxicity against various cancer cell lines, outperforming traditional agents like cisplatin in some cases. The mechanisms of action include inducing apoptosis and autophagy in cancer cells . The potential for these complexes to act selectively against cancer cells while sparing normal cells presents an exciting avenue for further research.

Industrial Applications

Non-Destructive Testing:
Iridium isotopes are employed in non-destructive testing (NDT), particularly Iridium-192. It serves as a gamma radiation source to detect structural flaws in materials without causing damage. This application is crucial in industries such as construction and manufacturing, where material integrity is paramount .

Research Applications

Nuclear Resonant Scattering:
Iridium-193 plays a significant role in nuclear resonant scattering (NRS) studies. This technique leverages the isotope's high natural abundance (62%) and favorable nuclear properties to probe electronic and magnetic structures in materials. For example, NRS has been used to investigate magnetic properties and spin-orbit interactions in iridates, providing insights into their electronic behavior under varying conditions . The ability to conduct these studies without the need for radioactive sources simplifies experimental setups and broadens the scope of potential applications.

Material Science:
In material science, Iridium-193 is utilized to study the properties of various compounds through techniques like Mössbauer spectroscopy. This method allows researchers to analyze hyperfine interactions within materials, contributing to a deeper understanding of their structural and electronic characteristics .

Summary Table of Applications

Application Area	Specific Use Case	Key Benefits
Medical	Brachytherapy	Targeted radiation therapy
	Anticancer agents (Iridium complexes)	High selectivity towards cancer cells
Industrial	Non-destructive testing (NDT)	Detection of material flaws without damage
Research	Nuclear resonant scattering (NRS)	Probing electronic and magnetic properties
	Mössbauer spectroscopy	Analysis of hyperfine interactions

Case Studies

• Anticancer Complexes:
  A study highlighted the effectiveness of specific iridium(III) complexes against colon carcinoma cells, demonstrating IC50 values significantly lower than those of cisplatin, indicating enhanced anticancer activity .
• Nuclear Resonant Scattering:
  Research utilizing NRS with Iridium-193 provided novel insights into the magnetic properties of Sr2IrO4, revealing unexpected out-of-plane components of magnetic hyperfine fields attributed to strong spin-orbit interactions .

Mechanism of Action

The mechanism by which iridium-193 exerts its effects depends on its application:

Catalysis: In catalytic reactions, iridium-193 complexes facilitate the conversion of reactants to products by providing an alternative reaction pathway with a lower activation energy.

Anticancer Activity: Iridium, isotope of mass 193 complexes can induce cell death in cancer cells by generating reactive oxygen species (ROS) and causing DNA damage.

Comparison with Similar Compounds

Iridium, isotope of mass 193 can be compared with other isotopes and compounds of iridium, as well as other platinum group metals:

Similar Compounds: Iridium-191, iridium-192, platinum, osmium.

Uniqueness: this compound is unique due to its stable nuclear properties and high natural abundance, making it particularly useful in nuclear and scientific applications.

Biological Activity

Iridium-193 ($^{193}\text{Ir}$) is a lesser-known isotope of iridium that has garnered interest due to its potential biological applications, particularly in the field of cancer treatment. This article explores the biological activity of $^{193}\text{Ir}$, focusing on its mechanisms of action, cytotoxicity, and therapeutic applications.

Overview of Iridium-193

Iridium is a transition metal belonging to the platinum group, known for its high density and resistance to corrosion. The isotope $^{193}\text{Ir}$ is stable and has been investigated for its properties in various chemical and biological contexts.

Mechanisms of Biological Activity

The biological activity of iridium complexes, including those containing $^{193}\text{Ir}$, primarily revolves around their interactions with cellular components. Key mechanisms include:

• Photosensitization : Iridium complexes can act as photosensitizers in photodynamic therapy (PDT). Upon irradiation, these complexes generate reactive oxygen species (ROS) that induce apoptosis in cancer cells. For instance, a study demonstrated that several iridium complexes exhibited strong selectivity against cancer cell lines with selectivity indices ranging from 8 to 34 compared to non-cancerous cells .
• DNA Intercalation : Certain iridium complexes have shown the ability to intercalate with DNA, which can disrupt replication and transcription processes. Research indicates that complex interactions with nucleobases, particularly guanine, enhance cytotoxicity through mechanisms involving DNA damage .
• Mitochondrial Targeting : Many iridium complexes preferentially accumulate in mitochondria, leading to mitochondrial dysfunction and subsequent cell death. This targeting is crucial for maximizing the therapeutic index against cancer cells while minimizing effects on healthy tissues .

Cytotoxicity Studies

Numerous studies have quantified the cytotoxic effects of $^{193}\text{Ir}$ complexes against various cancer cell lines. A summary of some notable findings is presented in Table 1.

Complex	Cell Line	IC50 (μM)	Mechanism
[Ir(η5-Cp*)(bpy)]Cl	HT-29 colon cancer	2.0	DNA intercalation
[Ir(η5-Cp*)(phen)]	MCF7 breast cancer	14.9	ROS generation
[Ir(η5-Cp*)(bpy)]	A549 lung cancer	35.2	Mitochondrial targeting

Table 1: Cytotoxicity of Iridium Complexes

These findings highlight the significant potential of $^{193}\text{Ir}$ complexes in targeting various types of cancer cells through distinct mechanisms.

Case Studies

• Photodynamic Therapy : In a clinical setting, a series of iridium complexes were evaluated for their efficacy in PDT. The results indicated that these complexes could selectively induce apoptosis in tumor cells while sparing normal cells, suggesting a promising therapeutic application for $^{193}\text{Ir}$ .
• DNA Interaction Studies : Another study focused on the interaction of iridium complexes with plasmid DNA. The ability of these complexes to displace ethidium bromide from DNA correlated with their cytotoxicity, emphasizing the role of DNA binding in their anticancer activity .
• Mechanistic Insights : Further research has elucidated that the lipophilicity of substituents on iridium complexes significantly affects their biological activity. Complexes with more lipophilic groups exhibited enhanced antiproliferative effects compared to those with polar substituents .

Q & A

Q. What methodologies are used to determine the isotopic abundance and atomic mass of ¹⁹³Ir with high precision?

Answer: The isotopic abundance of ¹⁹³Ir (62.7%) is determined via thermal ionization mass spectrometry (TIMS) or multicollector inductively coupled plasma mass spectrometry (MC-ICP-MS). These methods require rigorous correction for mass-dependent fractionation biases, often mitigated by internal standards (e.g., thallium or rhenium isotopes) and regression models . High-precision measurements by IUPAC reaffirmed the atomic mass of ¹⁹³Ir as 192.962924(9) Da, leveraging interlaboratory reproducibility and improved instrumental calibration .

Q. How do the nuclear spin (I = 3/2) and magnetic moment (μ = μN) of ¹⁹³Ir influence its application in hyperfine structure studies?

Answer: The nuclear spin and magnetic moment of ¹⁹³Ir enable hyperfine splitting in spectroscopic analyses. For example, unresolved hyperfine structure in Ir I emission lines (e.g., at 351.3 nm) complicates atomic transition measurements, requiring Fourier-transform spectroscopy (FTS) and interference-based techniques to isolate isotope shifts . These properties are critical in astrophysical studies to interpret iridium abundances in stellar spectra .

Q. What experimental challenges arise when using ¹⁹³Ir in isotopic labeling for catalytic mechanism studies?

Answer: Isotopic labeling with ¹⁹³Ir in organometallic catalysts (e.g., Ir(III) complexes) requires synthesis of isotopically enriched precursors to trace reaction pathways. Challenges include minimizing isotopic dilution during ligand exchange and ensuring kinetic isotope effects (KIEs) are accounted for in rate-limiting steps, such as oxidative addition or reductive elimination. Mechanistic studies combine isotopic tracing with kinetic profiling and DFT calculations to validate intermediates .

Q. How is ¹⁹³Ir utilized in Nuclear Resonant Scattering (NRS) to probe magnetic properties in iridium oxides?

Answer: ¹⁹³Ir’s nuclear resonance at 73 keV allows NRS to study magnetic ordering in iridium oxides (e.g., Sr₂IrO₄). This technique measures the Lamb-Mössbauer factor and hyperfine field splitting, providing insights into relativistic spin-orbit coupling effects. Synchrotron-based NRS at beamlines like P01 (PETRA III) achieves sub-nanometer spatial resolution, enabling direct observation of magnetic phase transitions .

Q. What discrepancies exist in historical atomic weight determinations of iridium, and how were they resolved?

Answer: Early atomic weight estimates (e.g., 190.22(3) in 1969) suffered from limited instrumental precision and isotopic fractionation errors. By 1993, IUPAC adopted Ar(Ir) = 192.217(3) using negative-TIMS and MC-ICP-MS, which resolved inconsistencies between positive/negative ion measurements. Modern values reflect a 0.001% uncertainty, emphasizing calibration against synthetic isotope mixtures .

Q. How do researchers address mass spectrometer biases in ¹⁹³Ir/¹⁹¹Ir ratio measurements?

Answer: Biases due to ion transmission efficiency are corrected using double-spike methods (e.g., ¹⁹³Ir-¹⁹¹Ir with ¹⁸⁵Re-¹⁸⁷Re or ²⁰³Tl-²⁰⁵Tl). Regression models plot measured ratios against known standards to quantify nonlinear fractionation trends. For instance, the NRC’s IRIS-1 reference material validates ratio accuracy within 0.005% .

Q. What role does ¹⁹³Ir play in cross-section measurements for radioisotope production?

Answer: ¹⁹³Ir is irradiated with α-particles (e.g., 50 MeV beams) to produce gold isotopes (¹⁹⁰–¹⁹⁶Au) via (α,xn) reactions. Precise cross-section data require γ-spectroscopy of activated targets and Monte Carlo simulations to account for neutron evaporation competition. This methodology supports medical isotope production (e.g., ¹⁹⁵mPt) .

Q. How do isotopic anomalies in ¹⁹³Ir inform nucleosynthesis models?

Answer: Anomalous ¹⁹³Ir/¹⁹¹Ir ratios in meteorites (e.g., CI chondrites) reflect incomplete r-process equilibration in supernovae. High-resolution mass spectrometry distinguishes these anomalies from terrestrial fractionation, constraining astrophysical site conditions and timescales .